Cas no 1155583-14-4 (N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine)

• Product Name: N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine
• CAS No: 1155583-14-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5048084
• Update Time: 2025-06-11

N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2-methyl-N2-(oxan-4-yl)pyridine-2,3-diamine
• 2-N-methyl-2-N-(oxan-4-yl)pyridine-2,3-diamine
• N2-Methyl-N2-(tetrahydro-2H-pyran-4-yl)pyridine-2,3-diamine
• N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine

• Inchi： 1S/C11H17N3O/c1-14(9-4-7-15-8-5-9)11-10(12)3-2-6-13-11/h2-3,6,9H,4-5,7-8,12H2,1H3
• InChI Key： GKRWGVHAGDMLOK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C)C1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1
• Topological Polar Surface Area: 51.4

Additional information on N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine

Research Briefing on N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine (CAS: 1155583-14-4)

The compound N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine (CAS: 1155583-14-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the pyridine-2,3-diamine core and the oxan-4-yl moiety, make it a promising scaffold for further drug development.

Recent studies have highlighted the role of N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability of this compound to modulate kinase activity has been demonstrated in vitro. Specifically, research has shown that derivatives of this compound exhibit inhibitory effects on certain tyrosine kinases, which are implicated in cancer cell proliferation and survival.

In addition to its kinase inhibitory properties, N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine has been investigated for its potential as a building block in the development of small-molecule therapeutics. Its chemical stability and reactivity allow for diverse modifications, enabling the creation of libraries of compounds for high-throughput screening. Recent publications have detailed synthetic routes to this compound, emphasizing its scalability and reproducibility, which are crucial for industrial applications.

One of the most promising aspects of this compound is its pharmacokinetic profile. Preliminary studies in animal models have shown favorable absorption and distribution characteristics, with minimal off-target effects. These findings suggest that N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine could serve as a lead compound for the development of orally bioavailable drugs. However, further optimization is needed to enhance its metabolic stability and reduce potential toxicity.

In conclusion, N2-Methyl-N2-(oxan-4-yl)pyridine-2,3-diamine (CAS: 1155583-14-4) represents a versatile and promising candidate in medicinal chemistry. Its dual role as a kinase inhibitor and a synthetic intermediate underscores its potential in drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications in disease models. The compound's unique features and recent advancements in its synthesis and characterization make it a valuable subject for ongoing and future studies in the field.